Cas no 2137834-70-7 (Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate
• CAS No: 2137834-70-7
• MF: C₇H₅FNNaO₄S
• MW: 241.172075033188
• CID: 6206444
• PubChem ID: 165449425
• Update Time: 2025-05-23

Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate
• EN300-723327
• 2137834-70-7
• Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C7H6FNO4S.Na/c1-4-2-5(9(10)11)3-6(7(4)8)14(12)13;/h2-3H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： JUXWFYGALWYPAP-UHFFFAOYSA-M
• SMILES： S(C1=CC(=CC(C)=C1F)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.98210126g/mol
• Monoisotopic Mass: 240.98210126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate

Research Briefing on Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate (CAS: 2137834-70-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate (CAS: 2137834-70-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This sulfinate derivative is particularly notable for its role as a versatile intermediate in the synthesis of bioactive molecules and its utility in various chemical transformations. The compound's unique structural features, including the fluorine and nitro substituents, make it a valuable building block for the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the importance of Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate in the field of medicinal chemistry. One of the key applications of this compound is its use in the synthesis of sulfonyl fluorides, which are increasingly recognized as "privileged" warheads in covalent drug discovery. Sulfonyl fluorides exhibit selective reactivity with nucleophilic amino acids, such as serine and threonine, making them attractive for targeted covalent inhibition. The ability of Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate to serve as a precursor for such reactive groups underscores its significance in modern drug development.

In addition to its role in covalent inhibitor design, Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate has been employed in the development of chemical probes for studying biological systems. Researchers have utilized this compound to generate sulfinate-based probes that can selectively label proteins or other biomolecules, enabling the investigation of complex biological processes. For instance, a recent study demonstrated the use of this sulfinate derivative in the development of activity-based protein profiling (ABPP) probes, which are instrumental in identifying and characterizing enzyme activities in live cells.

The synthesis and characterization of Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate have also been the subject of recent investigations. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's structure and purity. Furthermore, computational studies have provided insights into the electronic properties and reactivity of this sulfinate, aiding in the rational design of derivatives with enhanced biological activity. These efforts have contributed to a deeper understanding of the compound's potential in drug discovery and chemical biology.

Looking ahead, the applications of Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate are expected to expand as researchers continue to explore its utility in diverse chemical and biological contexts. Ongoing studies are investigating its potential in the development of next-generation covalent inhibitors, chemical probes, and other bioactive molecules. The compound's versatility and unique reactivity profile position it as a valuable tool for advancing research in chemical biology and pharmaceutical sciences. As such, Sodium 2-fluoro-3-methyl-5-nitrobenzene-1-sulfinate is poised to play a pivotal role in the discovery of new therapeutic agents and the elucidation of biological mechanisms.